Cas no 921845-39-8 (1-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetylpiperidine-4-carboxamide)

• Product Name: 1-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetylpiperidine-4-carboxamide
• CAS No: 921845-39-8
• MF: C₁₅H₂₀N₄O₃S
• MW: 336.409301757813
• CID: 6195214
• PubChem ID: 41228231
• Update Time: 2025-06-13

1-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetylpiperidine-4-carboxamide
• 1-[2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetyl]piperidine-4-carboxamide
• 921845-39-8
• 1-[2-[2-(cyclopropanecarbonylamino)-1,3-thiazol-4-yl]acetyl]piperidine-4-carboxamide
• F2202-1556
• AKOS024628364
• 1-(2-(2-(cyclopropanecarboxamido)thiazol-4-yl)acetyl)piperidine-4-carboxamide

• Inchi： 1S/C15H20N4O3S/c16-13(21)9-3-5-19(6-4-9)12(20)7-11-8-23-15(17-11)18-14(22)10-1-2-10/h8-10H,1-7H2,(H2,16,21)(H,17,18,22)
• InChI Key： DCIUJYMNFWFLCT-UHFFFAOYSA-N
• SMILES： S1C=C(CC(N2CCC(C(N)=O)CC2)=O)N=C1NC(C1CC1)=O

Computed Properties

• Exact Mass: 336.12561169g/mol
• Monoisotopic Mass: 336.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 134Ų

Additional information on 1-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetylpiperidine-4-carboxamide

Comprehensive Overview of 1-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetylpiperidine-4-carboxamide (CAS No. 921845-39-8)

The compound 1-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetylpiperidine-4-carboxamide (CAS No. 921845-39-8) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the cyclopropaneamido and thiazol moieties, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its piperidine-4-carboxamide backbone, which is a common scaffold in bioactive molecules.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. The compound’s thiazole ring, a privileged structure in medicinal chemistry, is known for its versatility in interacting with biological targets. This has led to increased searches for "thiazole derivatives in drug design" and "piperidine-based therapeutics," reflecting the growing interest in such compounds. Additionally, its cyclopropane group enhances metabolic stability, a critical factor in optimizing drug-like properties.

From a synthetic chemistry perspective, 1-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetylpiperidine-4-carboxamide presents intriguing challenges and opportunities. The incorporation of the cyclopropaneamido functionality requires precise control over reaction conditions to avoid side reactions. This has sparked discussions in forums and publications about "efficient synthesis of cyclopropane-containing compounds" and "strategies for thiazole functionalization." Such topics are highly relevant to synthetic chemists aiming to streamline the production of complex molecules.

The compound’s potential bioactivity is another area of intense exploration. Preliminary studies suggest it may interact with G-protein-coupled receptors (GPCRs) or kinases, which are pivotal in signal transduction pathways. Searches like "GPCR-targeting small molecules" and "kinase inhibitors for therapeutic use" highlight the broader context of its applications. Its carboxamide group further contributes to its ability to form hydrogen bonds, a key feature for molecular recognition in biological systems.

In the realm of computational chemistry, 1-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetylpiperidine-4-carboxamide has been subjected to molecular docking and dynamics simulations to predict its binding modes. This aligns with the rising trend of "in silico drug discovery" and "AI-driven molecular design," which are frequently searched terms among researchers. The integration of computational tools accelerates the identification of promising candidates, reducing the time and cost associated with experimental screening.

Quality control and analytical characterization of this compound are also critical. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are essential for verifying its purity and structure. Queries like "HPLC method development for heterocyclic compounds" and "NMR analysis of complex molecules" underscore the importance of robust analytical protocols in ensuring reproducibility and reliability in research.

Looking ahead, the exploration of 1-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetylpiperidine-4-carboxamide is expected to expand into preclinical studies, focusing on its pharmacokinetics and toxicity profiles. The compound’s drug-likeness and ADME (absorption, distribution, metabolism, and excretion) properties will be pivotal in determining its translational potential. These aspects resonate with searches such as "ADME prediction for novel compounds" and "optimizing drug candidates for clinical trials," reflecting the interdisciplinary nature of modern drug development.

In summary, 1-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetylpiperidine-4-carboxamide (CAS No. 921845-39-8) represents a compelling case study in the intersection of synthetic chemistry, computational modeling, and biomedical research. Its structural complexity and potential therapeutic relevance make it a subject of ongoing investigation, aligning with contemporary trends in drug discovery and molecular innovation.